Cas no 2034534-52-4 (N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide)

N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide is a synthetic organic compound featuring a quinoxaline core linked to a substituted triazole moiety via a carboxamide bridge. Its structural design combines the pharmacophoric elements of both heterocycles, suggesting potential biological activity, particularly in medicinal chemistry applications. The presence of the 1,2,4-triazole group may confer stability and enhance binding affinity in target interactions, while the quinoxaline scaffold offers opportunities for π-stacking and hydrogen bonding. This compound is of interest for research in enzyme inhibition, antimicrobial studies, or as a precursor in the synthesis of more complex bioactive molecules. Its well-defined structure allows for precise modifications to optimize physicochemical properties.
N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide structure
2034534-52-4 structure
Product Name:N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide
CAS No:2034534-52-4
MF:C16H18N6O
MW:310.35372209549
CID:5337345
Update Time:2025-11-01

N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)quinoxaline-2-carboxamide
    • N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide
    • N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide
    • Inchi: 1S/C16H18N6O/c1-11(2)15(8-22-10-17-9-19-22)21-16(23)14-7-18-12-5-3-4-6-13(12)20-14/h3-7,9-11,15H,8H2,1-2H3,(H,21,23)
    • InChI Key: PROUWHRSUKTZHZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NC2C=CC=CC=2N=1)NC(CN1C=NC=N1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 404
  • XLogP3: 1.9
  • Topological Polar Surface Area: 85.6

N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide Pricemore >>

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Additional information on N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide

Recent Advances in the Study of N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide (CAS: 2034534-52-4)

N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide (CAS: 2034534-52-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its quinoxaline core and triazole moiety, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and antimicrobial activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cancer cell proliferation. In vitro studies have shown that N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide exhibits potent inhibitory activity against certain tyrosine kinases, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of novel anticancer agents. Furthermore, structural-activity relationship (SAR) studies have identified critical functional groups that contribute to its binding affinity and selectivity, providing valuable insights for further optimization.

In addition to its anticancer properties, recent investigations have highlighted the antimicrobial potential of this compound. Preliminary data indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The mechanism underlying this activity appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings open new avenues for the development of next-generation antimicrobial agents, particularly in light of the growing challenge of antibiotic resistance.

The synthesis of N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular attention to green chemistry principles. For instance, catalytic methods employing transition metal complexes have been explored to enhance efficiency and reduce environmental impact. These advancements not only facilitate large-scale production but also contribute to the sustainability of pharmaceutical manufacturing processes.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, prompting ongoing efforts to design prodrugs or formulate delivery systems that can overcome these hurdles. Additionally, comprehensive toxicological assessments are underway to ensure safety profiles suitable for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating progress in these areas, with several preclinical studies currently in progress.

In conclusion, N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]quinoxaline-2-carboxamide represents a multifaceted compound with significant potential in both oncology and infectious disease therapeutics. The latest research underscores its versatility as a pharmacophore and provides a strong foundation for future drug development initiatives. As investigations continue to unravel its full therapeutic spectrum, this compound is poised to make substantial contributions to the field of medicinal chemistry and beyond.

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